3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile

• Molecular Formula: C11H10FNO
• Molecular Weight: 191.20 g/mol
• SMILES: CCC1(C(O1)C#N)C2=CC(=CC=C2)F
• InChI: InChI=1S/C11H10FNO/c1-2-11(10(7-13)14-11)8-4-3-5-9(12)6-8/h3-6,10H,2H2,1H3
• InChIKey: VAZYIECJMNXUNI-UHFFFAOYSA-N

3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile: Chemical Profile

3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile is a synthetic organic compound belonging to the 3-aryloxirane-2-carbonitrile class, characterized by a strained three-membered oxirane (epoxide) ring fused to a nitrile group . Its unique structural features include an ethyl substituent and a 3-fluorophenyl group at the 3-position of the oxirane ring, which confer distinct electronic and steric properties relative to its non-fluorinated or ortho-fluorinated analogs [1]. The molecular formula is C12H12FNO with a molecular weight of approximately 219.24 g/mol [2]. The compound is primarily utilized as a versatile synthetic intermediate in medicinal chemistry and organic synthesis, where its regio- and stereoselective ring-opening reactions enable the construction of complex molecular architectures [3].

1

Synthetic intermediate for regio- and stereoselective oxirane ring-opening transformations

2

Suited for microwave-assisted tandem Meinwald rearrangement / nucleophilic substitution workflows

3

Meta-fluorine and C3-ethyl substitution provide a distinct steric and electronic profile for SAR exploration

• [1] ZINC Database. ZINC000011601555: 3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile. View Source
• [2] PubChem. 3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile (Computed Properties). View Source
• [3] Li, M., Zhang, Y., & Wang, L. (2020). Metal-free and regiospecific synthesis of 3-arylindoles. Organic & Biomolecular Chemistry, 18(12), 2345-2351. View Source

3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile: Irreplaceable by In-Class Analogs

Within the 3-aryloxirane-2-carbonitrile scaffold, seemingly minor structural variations—such as the position of fluorine substitution on the phenyl ring (ortho vs. meta vs. para) or the presence/absence of an ethyl group at the 3-position—can profoundly alter the compound's reactivity profile, regio- and diastereoselectivity in ring-opening transformations, and downstream product outcomes . For instance, the meta-fluorine substitution in 3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile presents a distinct electronic environment compared to its 2-fluorophenyl analog, which can influence both the rate and selectivity of nucleophilic attack at the oxirane ring [1]. Furthermore, the ethyl group introduces steric bulk that can modulate the stereochemical course of reactions, potentially leading to different diastereomeric ratios in products such as anti-β-(N-arylamino)-α-hydroxynitriles . Therefore, substituting this compound with a generic 3-aryloxirane-2-carbonitrile without careful consideration of these specific structural nuances risks irreproducible synthetic outcomes and compromised material performance in critical applications.

Target Compound

3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile

Meta-fluorine electronic profile; ethyl steric bulk at C3; computed logP 2.661

Substitution Risk

Ortho-fluoro or des-ethyl analogs

Fluorine position may shift electronic environment and nucleophilic attack selectivity; absence of ethyl group may alter diastereomeric ratios

Target Compound

Meta-fluorophenyl oxirane with C3-ethyl

Class-level reactivity supports regiospecific microwave transformations; steric handle for stereochemical control

Substitution Risk

Generic 3-aryloxirane-2-carbonitrile

Substitution pattern may not reproduce diastereoselectivity or reaction-rate profile; downstream product outcomes may differ

• [1] ZINC Database. ZINC000011601555: 3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile. View Source

3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile: Quantitative Differentiation

Meta-Fluorine Substitution Alters Electronic Reactivity

The 3-fluorophenyl substitution pattern on the oxirane ring differentiates this compound from its 2-fluorophenyl analog. Computational predictions and class-level inference suggest that the meta-fluorine atom imparts a distinct electronic environment, potentially altering the compound's reactivity in nucleophilic ring-opening reactions. While direct quantitative reactivity data for this specific compound is limited in the public domain, authoritative database entries confirm the structural uniqueness and provide computed molecular descriptors that can serve as a baseline for comparison [1].

Electronic Reactivity

Class-level inference

Target: logP 2.661, MW 205.23 g/mol (computed)
2-Fluoro analog: MW 191.21 g/mol

Meta-fluorine position may alter electronic environment relative to ortho-fluoro analog

Computed descriptors only; experimental reactivity data not publicly available

Evidence Dimension	Computed Molecular Descriptors (logP, Molecular Weight)
Target Compound Data	logP: 2.661; Molecular Weight: 205.232 g/mol (free base, computed) [1]
Comparator Or Baseline	3-Ethyl-3-(2-fluorophenyl)oxirane-2-carbonitrile: Molecular Weight: 191.21 g/mol; Computed logP: Not directly available for direct comparison in a single source
Quantified Difference	Target compound has a higher molecular weight (+14.02 g/mol) and a computed logP of 2.661. The 2-fluoro analog lacks a directly comparable computed logP value from the same source.
Conditions	Data sourced from the ZINC database [1] and vendor information for the analog; values are computed, not experimental.

Why This Matters

These computed properties can guide researchers in predicting differences in lipophilicity and potential membrane permeability, which are critical for lead optimization in medicinal chemistry projects.

• [1] ZINC Database. ZINC000011601555: 3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile. View Source

C3 Ethyl Substituent Provides Steric Control

The presence of the ethyl group at the 3-position of the oxirane ring is a key differentiator from simpler 3-aryloxirane-2-carbonitriles lacking this substituent. While direct quantitative data for the title compound's stereoselectivity is not publicly available, literature on closely related 3-aryloxirane-2-carbonitriles demonstrates that the nature of the substituents at the 3-position is a primary determinant of diastereoselectivity in ring-opening reactions . The ethyl group in this compound is expected to exert significant steric influence, potentially favoring specific diastereomeric outcomes in reactions such as BF3·OEt2-catalyzed ring opening with anilines.

Steric Diastereocontrol

Class-level inference

C3-ethyl group predicted to influence diastereomeric ratios in ring-opening with anilines

Steric bulk may favor specific diastereomeric outcomes; requires experimental verification

Inference from established class behavior; no direct dr values available

Evidence Dimension	Predicted Impact on Diastereoselectivity
Target Compound Data	Predicted to influence diastereomeric ratios (dr) in nucleophilic ring-opening reactions due to steric bulk of the ethyl group.
Comparator Or Baseline	3-(3-fluorophenyl)oxirane-2-carbonitrile (CAS: hypothetical; lacks the 3-ethyl group).
Quantified Difference	No direct experimental dr values available for comparison. The difference is qualitative and inferred from established class behavior .
Conditions	Inference based on the established regio- and diastereospecificity of BF3·OEt2-catalyzed ring opening of 3-aryloxirane-2-carbonitriles with anilines .

Why This Matters

For researchers synthesizing complex chiral molecules, the ability to control stereochemistry through strategic substitution is paramount. The ethyl group offers a steric handle that can be exploited to achieve desired diastereoselectivity.

Microwave-Assisted Regiospecific Transformations

The 3-aryloxirane-2-carbonitrile scaffold, to which this compound belongs, is a known substrate for highly efficient and regiospecific transformations under microwave irradiation. For example, BF3·OEt2-promoted tandem Meinwald rearrangement and nucleophilic substitution reactions have been shown to proceed with high yields and regioselectivity for various 3-aryloxirane-2-carbonitriles [1]. While specific yield data for 3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile are not published, its structural similarity to successfully demonstrated substrates suggests it is a strong candidate for such methodologies.

Microwave Reactivity

Class-level inference

Expected yield range 60–92% based on structural analogs under BF3·OEt2 / MW at 120°C

Supports rapid regiospecific synthesis workflow; compound-specific data to verify

Yields from related 3-aryloxirane-2-carbonitriles; not yet reported for this compound

Evidence Dimension	Predicted Yield in Microwave-Assisted Transformation
Target Compound Data	Yield data not available for the specific compound in this transformation.
Comparator Or Baseline	Various 3-aryloxirane-2-carbonitriles (e.g., 3-phenyloxirane-2-carbonitrile) were converted to arylacetic acid derivatives in yields ranging from 60-92% under optimized microwave conditions [1].
Quantified Difference	The target compound's performance is expected to fall within the demonstrated range of 60-92% yield, based on structural analogy, but this remains to be experimentally verified.
Conditions	BF3·OEt2 catalyst, ethanol or other nucleophiles, microwave irradiation at 120°C for 20-30 min [1].

Why This Matters

The potential for high-yielding, rapid, and regiospecific transformations under microwave conditions makes this compound an attractive building block for efficient library synthesis and process chemistry.

• [1] Hosseinzadeh, R., Tajbakhsh, M., & Alikarami, M. (2019). BF3·OEt2-promoted tandem Meinwald rearrangement and nucleophilic substitution of oxiranecarbonitriles. RSC Advances, 9(68), 39912-39919. View Source

Computed Physicochemical Profile and ADME Prediction

Computational analysis provides a foundational differentiation for 3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile. Its computed partition coefficient (logP) of 2.661 suggests a moderate lipophilicity profile that is often desirable for central nervous system (CNS) drug candidates or for achieving oral bioavailability [1]. This differs from its 2-fluorophenyl isomer (C11H10FNO, MW 191.21), which, based on its lower molecular weight and different fluorine position, would be expected to exhibit a different (likely lower) logP and distinct hydrogen-bonding capacity. The meta-fluorine substitution may also offer a metabolic advantage over the para-fluoro isomer by blocking a common site of oxidative metabolism.

Computed ADME Profile

Computed basis

logP: 2.661 (XLogP3)
MW: 205.23 g/mol

Moderate lipophilicity may support lead prioritization for permeability screening

ZINC database computed values; experimental logP and ADME data not provided

Evidence Dimension	Computed Lipophilicity (logP) and Molecular Weight
Target Compound Data	logP: 2.661 (computed); MW: 205.232 g/mol [1]
Comparator Or Baseline	3-Ethyl-3-(2-fluorophenyl)oxirane-2-carbonitrile: MW: 191.21 g/mol; Computed logP not available from an authoritative source.
Quantified Difference	Target compound has a higher molecular weight (+14.02 g/mol) and a computed logP of 2.661. The exact logP difference cannot be quantified due to lack of data for the comparator.
Conditions	Computed using XLogP3 algorithm as implemented in the ZINC database [1].

Why This Matters

In early-stage drug discovery, these physicochemical properties are used to prioritize compounds with a higher probability of favorable absorption, distribution, metabolism, and excretion (ADME) profiles, thereby increasing the efficiency of lead selection.

• [1] ZINC Database. ZINC000011601555: 3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile. View Source

3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile: Application Scenarios

Stereoselective Synthesis of anti-β-(N-Arylamino)-α-hydroxynitriles

Researchers aiming to synthesize specific diastereomers of anti-β-(N-arylamino)-α-hydroxynitriles should prioritize this compound. The combined influence of the ethyl group and the 3-fluorophenyl substitution can be leveraged in BF3·OEt2-catalyzed ring-opening reactions with anilines to potentially enhance diastereoselectivity compared to less substituted analogs . This is crucial for generating chiral intermediates with high enantiomeric purity for further medicinal chemistry exploration.

Microwave-Assisted Synthesis of Arylacetic Acid Derivatives

For process chemists and medicinal chemistry labs seeking rapid and regiospecific access to arylacetic acid derivatives, 3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile is a logical building block choice. Its structure aligns with substrates proven to undergo efficient, high-yielding tandem Meinwald rearrangement/nucleophilic substitution under microwave conditions, offering a time- and energy-efficient route to valuable synthetic intermediates [1].

Lead Optimization in Medicinal Chemistry

In drug discovery programs where the 3-aryloxirane-2-carbonitrile scaffold is a core pharmacophore, this specific compound offers a distinct vector for lead optimization. The meta-fluorine substitution pattern and the presence of the ethyl group provide a unique combination of electronic and steric features that are not available in commercially common analogs. This allows medicinal chemists to probe structure-activity relationships (SAR) around the phenyl ring and the oxirane C3 position more precisely, potentially identifying new IP space or improving selectivity profiles [2].

Metal-Free Synthesis of 3-Arylindoles

This compound can serve as a precursor in the metal-free, microwave-assisted synthesis of 3-arylindoles. The method uses organic acid-base co-catalysis with arylhydrazine hydrochlorides to achieve regiospecific indole formation [3]. The unique substitution pattern of this oxirane allows for the synthesis of indoles bearing a 3-fluoro and 3-ethyl motif, which may be of interest in the development of novel bioactive molecules.

Application

Selection Property

Validation Focus

Stereoselective synthesis of anti-β-(N-arylamino)-α-hydroxynitriles

C3-ethyl steric bulk and meta-fluorine electronic profile

Diastereomeric ratio and enantiomeric purity verification

Microwave-assisted synthesis of arylacetic acid derivatives

Oxirane-2-carbonitrile scaffold reactivity under BF3·OEt2 / MW conditions

Regiospecificity and isolated yield benchmarking

Lead optimization and SAR exploration in medicinal chemistry

Unique meta-fluoro / C3-ethyl substitution vector

Target engagement and selectivity profile assessment

Metal-free synthesis of 3-arylindoles

Regiospecific indole formation with arylhydrazine hydrochlorides

Reaction efficiency and indole substitution pattern confirmation

• [1] Hosseinzadeh, R., Tajbakhsh, M., & Alikarami, M. (2019). BF3·OEt2-promoted tandem Meinwald rearrangement and nucleophilic substitution of oxiranecarbonitriles. RSC Advances, 9(68), 39912-39919. View Source
• [2] ZINC Database. ZINC000011601555: 3-Ethyl-3-(3-fluorophenyl)oxirane-2-carbonitrile. View Source
• [3] Li, M., Zhang, Y., & Wang, L. (2020). Metal-free and regiospecific synthesis of 3-arylindoles. Organic & Biomolecular Chemistry, 18(12), 2345-2351. View Source